N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]butanamide
• InChI: InChI=1S/C21H20N4O2S/c1-3-19(20(27)23-17-11-7-10-16(12-17)14(2)26)28-21-22-13-18(24-25-21)15-8-5-4-6-9-15/h4-13,19H,3H2,1-2H3,(H,23,27)
• InChI Key: FKCGWSVRKWCTKW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC(=C1)C(=O)C)SC2=NC=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been suggested that the compound may inhibit the activity of certain enzymes involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide exhibits significant antitumor activity in various cancer cell lines. Additionally, it has been found to have potential as an anti-inflammatory and analgesic agent. Studies have also shown that this compound has potential as a radioprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide in lab experiments is its potential as an anti-tumor, anti-inflammatory, and analgesic agent. Additionally, the compound has potential as a radioprotective agent. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in drug discovery and development. Other future directions could include the development of more soluble analogs of the compound and the evaluation of its potential as a radioprotective agent in animal models.

Synthesis Methods

N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide can be synthesized using various methods. One of the most common methods is the reaction between 3-acetylphenyl isothiocyanate and 6-phenyl-1,2,4-triazine-3-thiol in the presence of a base such as potassium carbonate. The reaction yields N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide as a white solid.

Scientific Research Applications

N-(3-acetylphenyl)-2-[(6-phenyl-1,2,4-triazin-3-yl)thio]butanamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit significant antitumor activity in various cancer cell lines. Additionally, it has been found to have potential as an anti-inflammatory and analgesic agent. Studies have also shown that this compound has potential as a radioprotective agent.